Cas no 1221724-58-8 (2,2,2-Trifluoroethyl N-(3-methoxypropyl)carbamate)

• Product Name: 2,2,2-Trifluoroethyl N-(3-methoxypropyl)carbamate
• CAS No: 1221724-58-8
• MF: C₇H₁₂F₃NO₃
• MW: 215.170292854309
• CID: 5053542
• Update Time: 2025-10-29

2,2,2-Trifluoroethyl N-(3-methoxypropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoroethyl N-(3-methoxypropyl)carbamate
• NE57059
• Z857667924
• 2,2,2-Trifluoroethyl N-(3-methoxypropyl)carbamate

• Inchi： 1S/C7H12F3NO3/c1-13-4-2-3-11-6(12)14-5-7(8,9)10/h2-5H2,1H3,(H,11,12)
• InChI Key： ZHZVDOIZSBWQRF-UHFFFAOYSA-N
• SMILES： FC(COC(NCCCOC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 172
• XLogP3: 1.3
• Topological Polar Surface Area: 47.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2,2,2-Trifluoroethyl N-(3-methoxypropyl)carbamate

Introduction to 2,2,2-Trifluoroethyl N-(3-methoxypropyl)carbamate (CAS No: 1221724-58-8)

2,2,2-Trifluoroethyl N-(3-methoxypropyl)carbamate, identified by the Chemical Abstracts Service Number (CAS No) 1221724-58-8, is a fluorinated carbamate compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. The unique structural features of this molecule, particularly the presence of a trifluoroethyl group and a 3-methoxypropyl moiety, contribute to its distinct chemical properties and potential applications. This compound represents an intriguing subject of study due to its potential utility in the development of novel bioactive molecules.

The trifluoroethyl group is a key structural element that imparts unique electronic and steric properties to the molecule. Fluorine atoms are known for their ability to influence the reactivity, metabolic stability, and binding affinity of molecules. In particular, the electron-withdrawing nature of fluorine can enhance the lipophilicity and metabolic resistance of drug candidates. This characteristic makes 2,2,2-Trifluoroethyl N-(3-methoxypropyl)carbamate a promising candidate for further exploration in medicinal chemistry.

On the other hand, the 3-methoxypropyl group introduces a hydrophobic alkyl chain that can influence solubility and membrane permeability. The methoxy group further modulates the electronic properties of the molecule by introducing a slight electron-donating effect. The combination of these two groups creates a balance between hydrophobicity and hydrophilicity, which is often desirable in drug design.

In recent years, there has been growing interest in fluorinated carbamates as pharmacophores due to their versatility and efficacy in various biological systems. Carbamates are known for their broad spectrum of biological activities, including insecticidal, herbicidal, and pharmaceutical applications. The introduction of fluorine into carbamate structures has been shown to enhance their biological activity by improving their binding affinity to target enzymes and receptors.

One of the most compelling aspects of 2,2,2-Trifluoroethyl N-(3-methoxypropyl)carbamate is its potential as a lead compound for drug discovery. Researchers have been exploring its derivatives as candidates for treating various diseases, including neurological disorders and infectious diseases. The fluorinated carbamate core provides a scaffold that can be modified to optimize pharmacokinetic properties and target specificity.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. For instance, fluorinated analogs of existing drugs have shown improved pharmacological profiles compared to their non-fluorinated counterparts. This trend underscores the value of incorporating fluorine into drug candidates for enhancing their therapeutic efficacy.

The synthesis of 2,2,2-Trifluoroethyl N-(3-methoxypropyl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the trifluoroethyl group typically involves halogenation followed by nucleophilic substitution or other fluorination techniques. Similarly, the attachment of the 3-methoxypropyl group requires selective functionalization strategies to avoid unwanted side reactions.

In terms of applications, this compound has shown promise in preclinical studies as a potential intermediate in the synthesis of more complex bioactive molecules. Its structural features make it suitable for further derivatization to develop novel agrochemicals or pharmaceuticals with enhanced biological activity.

The agrochemical sector has also been exploring fluorinated carbamates for their potential as next-generation pesticides. These compounds exhibit improved environmental stability and lower toxicity profiles compared to traditional pesticides. The unique properties of 2,2,2-Trifluoroethyl N-(3-methoxypropyl)carbamate make it an attractive candidate for developing sustainable agricultural solutions.

As research continues to advance, new methodologies for synthesizing and modifying fluorinated carbamates will emerge. These advancements will further expand the utility of compounds like 2,2,2-Trifluoroethyl N-(3-methoxypropyl)carbamate in various fields. The integration of computational chemistry and high-throughput screening techniques will also facilitate faster discovery and optimization processes.

In conclusion, 1221724-58-8 is a versatile compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an excellent candidate for further research and development. As our understanding of fluorinated compounds grows， so too will their role in addressing global challenges in medicine and agriculture.